Cas no 727730-31-6 (Spiro-(adamantane-2,9'-fluorene))

• Product Name: Spiro-(adamantane-2,9'-fluorene)
• CAS No: 727730-31-6
• MF: C₂₂H₂₂
• MW: 286.410086154938
• CID: 4755949
• PubChem ID: 123395688
• Update Time: 2026-02-26

Spiro-(adamantane-2,9'-fluorene) Chemical and Physical Properties

Names and Identifiers

• spiro-(adamantane-2,9'-fluorene)
• Spiro[adamantane-2,9'-fluorene]
• CS-0160287
• MFCD32880415
• 727730-31-6
• D80827
• BS-47229
• Spiro-(adamantane-2,9'-fluorene)

• Inchi： 1S/C22H22/c1-3-7-20-18(5-1)19-6-2-4-8-21(19)22(20)16-10-14-9-15(12-16)13-17(22)11-14/h1-8,14-17H,9-13H2
• InChI Key： LGYQERJJBDQQHH-UHFFFAOYSA-N
• SMILES： C12(C3C=CC=CC=3C3C=CC=CC1=3)C1CC3CC(C1)CC2C3

Computed Properties

• Exact Mass: 286.172151g/mol
• Monoisotopic Mass: 286.172151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0
• Molecular Weight: 286.4g/mol

Additional information on Spiro-(adamantane-2,9'-fluorene)

Spiro-(adamantane-2,9'-fluorene) (CAS No. 727730-31-6): A Versatile Organic Compound for Advanced Materials

The Spiro-(adamantane-2,9'-fluorene) (CAS No. 727730-31-6) is a highly specialized organic compound that has garnered significant attention in the fields of advanced materials, organic electronics, and photonics. Its unique spirocyclic structure, combining an adamantane moiety with a fluorene unit, imparts exceptional thermal stability, optical properties, and solubility, making it a valuable building block for cutting-edge applications.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in OLED displays, flexible electronics, and sustainable energy solutions. Researchers and industry professionals frequently search for compounds like Spiro-(adamantane-2,9'-fluorene) to address challenges such as improving device efficiency, enhancing light-emitting properties, and reducing manufacturing costs. This compound’s ability to form stable amorphous films and its high glass transition temperature (Tg) make it particularly attractive for optoelectronic devices.

One of the most compelling aspects of Spiro-(adamantane-2,9'-fluorene) is its role in organic light-emitting diodes (OLEDs). With the global OLED market expanding rapidly—fueled by consumer demand for brighter, more energy-efficient displays—this compound’s high quantum yield and tunable emission spectra position it as a key candidate for next-generation emissive layers. Additionally, its low crystallization tendency ensures uniform film formation, a critical factor for large-area displays and flexible screens.

Beyond OLEDs, Spiro-(adamantane-2,9'-fluorene) is also explored for organic photovoltaics (OPVs) and sensor technologies. Its electron-transporting properties and chemical robustness make it suitable for solar cell applications, where stability under prolonged UV exposure is paramount. Moreover, its fluorescent characteristics are leveraged in bioimaging and environmental sensing, aligning with the growing interest in smart materials for healthcare and sustainability.

The synthesis of Spiro-(adamantane-2,9'-fluorene) typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Recent innovations in green chemistry have prompted researchers to optimize its production using catalyst-free methods or renewable solvents, addressing concerns about environmental impact. These advancements resonate with the broader push toward sustainable manufacturing in the chemical industry.

In summary, Spiro-(adamantane-2,9'-fluorene) (CAS No. 727730-31-6) represents a pivotal innovation in functional organic materials. Its versatility across optoelectronics, energy storage, and sensing applications underscores its potential to shape future technologies. As industries continue to prioritize efficiency, durability, and sustainability, this compound is poised to play a central role in the evolution of advanced material science.